Cas no 4338-47-0 (Kinetin riboside)

• Product Name: Kinetin riboside
• CAS No: 4338-47-0
• MF: C₁₅H₁₇N₅O₅
• MW: 347.325982809067
• MDL: MFCD00037987
• CID: 329015
• PubChem ID: 24896224
• Update Time: 2025-11-02

Kinetin riboside Chemical and Physical Properties

Names and Identifiers

• Adenosine,N-(2-furanylmethyl)-
• Kinetin Riboside
• N-(2-furanylmethyl)adenosine
• N6-Furfuryladenosine
• 6-Furfurylaminopurine riboside (N6-(2-Furanylmethyl)adenosine
• furfuryladenosine
• Kinetin-9-riboside
• n-furfuryl-adenosin
• N-Furfuryladenosine
• Ribosylkinetin
• N6-(2-Furanylmethyl)adenosine
• NSC 120958
• Riboside, kinetin
• HY-101055
• MLS002207023
• CHEBI:95050
• Spectrum_001277
• SCHEMBL3190252
• NCGC00017361-03
• 4-26-00-03686 (Beilstein Handbook Reference)
• NCGC00017361-04
• KBio3_002022
• CAGLGYNQQSIUGX-SDBHATRESA-N
• N6-(2-Furanyl-methyl)adenosine
• KBio2_001757
• SMR001223878
• (2R,3R,4S,5R)-2-(6-(furan-2-ylmethylamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• (2R,3R,4S,5R)-2-[6-(furan-2-ylmethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• DivK1c_006647
• SDCCGMLS-0066656.P001
• SPBio_001345
• NCGC00142491-03
• BRN 0059588
• Q27166818
• KBioGR_002280
• CS-6377
• 4338-47-0
• MFCD00037987
• SR-05000002609
• NCGC00142491-01
• NCGC00017361-02
• 6-Furfurylaminopurine riboside
• BDBM50241447
• KBioSS_001757
• Spectrum3_001101
• (2R,3R,4S,5R)-2-(6-(furan-2-ylmethylamino)-9H-purin-9-yl)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol
• AKOS024282559
• BSPBio_002802
• SMP1_000170
• BRD-K94325918-001-05-3
• CHEMBL411066
• EINECS 224-389-3
• KBio2_004325
• (2R,3R,4S,5R)-2-(6-((Furan-2-ylmethyl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• N-(2-Furanylmethyl)-1H-purin-6-amine riboside
• KBio1_001591
• KBio2_006893
• Kinetin riboside, proapoptotic anitproliferative plant growth regulator
• Spectrum5_000687
• SpecPlus_000551
• Spectrum4_001930
• NCGC00142491-02
• SR-05000002609-1
• F12926
• (3S,2R,4R,5R)-5-{6-[(2-furylmethyl)amino]purin-9-yl}-2-(hydroxymethyl)oxolane- 3,4-diol
• N(sup 6)-Furfuryladenosine
• Spectrum2_001453
• (-)-KINETIN RIBOSIDE
• BRD-K94325918-001-02-0
• (2R,3R,4S,5R)-2-[6-(2-furanylmethylamino)-9-purinyl]-5-(hydroxymethyl)oxolane-3,4-diol
• CCG-38867
• AS-76879
• DTXSID20874669
• N6-(2-furanylmethyl)-adenosine
• Adenosine, N-(2-furanylmethyl)-
• Adenosine, N-(2-furanylmethyl)-(9CI)
• 6-Furfuryladenine riboside
• DTXCID601012795
• (2R,3R,4S,5R)-2-(6-(furan-2-ylmethylamino)purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• KR (Kinetin riboside)
• DA-74766
• (2R,3R,4S,5R)-2-{6-[(furan-2-ylmethyl)amino]purin-9-yl}-5-(hydroxymethyl)oxolane-3,4-diol
• Kinetin riboside

• MDL： MFCD00037987
• Inchi： 1S/C15H17N5O5/c21-5-9-11(22)12(23)15(25-9)20-7-19-10-13(17-6-18-14(10)20)16-4-8-2-1-3-24-8/h1-3,6-7,9,11-12,15,21-23H,4-5H2,(H,16,17,18)/t9-,11-,12-,15-/m1/s1
• InChI Key： CAGLGYNQQSIUGX-SDBHATRESA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCC1=CC=CO1)O)O

Computed Properties

• Exact Mass: 347.12300
• Monoisotopic Mass: 347.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.2
• Topological Polar Surface Area: 139

Experimental Properties

• Color/Form: crystallization
• Density: 1.78±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 151-153 ºC (acetone ligroine )
• Boiling Point: 683.7±65.0 °C at 760 mmHg
• Flash Point: 367.3±34.3 °C
• Refractive Index: 1.798
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),
• PSA: 138.69000
• LogP: -0.28410
• Solubility: Uncertain
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Kinetin riboside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：AU7400200
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on Kinetin riboside

Kinetin Riboside (CAS No. 4338-47-0): A Comprehensive Guide to Its Properties and Applications

Kinetin riboside (CAS No. 4338-47-0) is a naturally occurring cytokinin derivative that has garnered significant attention in recent years due to its potential applications in anti-aging, plant growth regulation, and cellular health. As a nucleoside analog of kinetin, this compound plays a crucial role in modulating biological processes, making it a subject of interest for researchers and industries alike.

The molecular structure of kinetin riboside consists of a purine base linked to a ribose sugar, which enhances its bioavailability compared to its parent compound, kinetin. This structural feature allows it to participate more effectively in cellular signaling pathways, particularly those related to cell division and senescence delay. Studies have shown that kinetin riboside can activate sirtuin pathways, which are associated with longevity and metabolic regulation.

One of the most prominent applications of kinetin riboside is in the field of cosmeceuticals. With the growing demand for anti-aging solutions, this compound has been incorporated into skincare formulations due to its ability to reduce oxidative stress and promote collagen synthesis. Consumers searching for "natural anti-aging ingredients" or "kinetin riboside benefits for skin" will find this compound highly relevant.

In agriculture, kinetin riboside is valued for its role as a plant growth regulator. It enhances crop yield by stimulating cell division and delaying leaf senescence. Farmers and researchers often look for "plant growth promoters" or "kinetin riboside in agriculture" to optimize their cultivation practices. Its use in tissue culture has also been widely documented, making it a staple in plant biotechnology.

The biochemical mechanisms of kinetin riboside are another area of intense research. It functions as a precursor to ATP, contributing to energy metabolism in cells. This property has led to investigations into its potential for improving mitochondrial function, a topic frequently searched by those interested in "cellular energy boosters" or "mitochondrial health supplements".

Recent trends in nutraceuticals have also highlighted kinetin riboside as a promising ingredient. Its ability to modulate NAD+ levels has sparked interest in the longevity supplement market, where queries like "best NAD+ boosters" or "kinetin riboside vs. NMN" are common. This positions the compound as a competitive player in the health and wellness sector.

From a commercial perspective, the demand for kinetin riboside is on the rise, driven by its diverse applications. Suppliers and manufacturers often search for "high-purity kinetin riboside" or "CAS 4338-47-0 suppliers" to source this compound for research or production. Its stability and solubility profile make it suitable for various formulations, further enhancing its market appeal.

In summary, kinetin riboside (CAS No. 4338-47-0) is a multifaceted compound with significant potential in anti-aging, agriculture, and cellular health. Its unique properties and growing body of research make it a valuable subject for both scientific and commercial exploration. As interest in natural bioactive compounds continues to grow, kinetin riboside is poised to remain a key player in multiple industries.